Cas no 1352327-92-4 (2-Bromo-4-phenoxypyridine)

• Product Name: 2-Bromo-4-phenoxypyridine
• CAS No: 1352327-92-4
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• CID: 4828323
• Update Time: 2025-06-13

2-Bromo-4-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-phenoxypyridine

• Inchi： 1S/C11H8BrNO/c12-11-8-10(6-7-13-11)14-9-4-2-1-3-5-9/h1-8H
• InChI Key： PEARSOQDYCLLHO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-Bromo-4-phenoxypyridine

Introduction to 2-Bromo-4-phenoxypyridine (CAS No. 1352327-92-4)

2-Bromo-4-phenoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1352327-92-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic brominated derivative has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and phenoxy substituents on a pyridine core imparts unique reactivity, enabling diverse functionalization strategies that are pivotal for drug discovery and material science applications.

The compound's molecular structure, featuring a pyridine ring connected to a bromo group at the 2-position and a phenoxyl group at the 4-position, provides a scaffold that is highly conducive to further chemical modifications. This architectural design allows for selective reactions such as Suzuki-Miyaura cross-coupling, nucleophilic aromatic substitution, and metal-catalyzed hydrogenation, making it an indispensable building block in organic synthesis. In recent years, the demand for 2-Bromo-4-phenoxypyridine has surged as researchers explore novel therapeutic agents targeting complex diseases.

One of the most compelling aspects of 2-Bromo-4-phenoxypyridine is its role in the development of small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous pathological conditions, including cancer. The pyridine moiety serves as an excellent pharmacophore for binding to the ATP-binding pockets of these enzymes, while the bromo and phenoxy groups can be tailored to enhance binding affinity and selectivity. Several recent studies have highlighted the utility of this compound in generating potent inhibitors with promising preclinical activity.

In addition to its pharmaceutical applications, 2-Bromo-4-phenoxypyridine has found utility in agrochemical research. The structural features of this compound make it a suitable precursor for designing novel pesticides and herbicides. The bromo group can be readily exchanged with other functional groups to introduce bioactivity against specific pests or weeds, while the phenoxyl moiety can contribute to systemic movement within plants, improving efficacy. Innovations in crop protection have increasingly relied on such heterocyclic compounds due to their ability to modulate biological pathways with high specificity.

The synthesis of 2-Bromo-4-phenoxypyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes bromination at the 2-position followed by nucleophilic substitution with phenol derivatives under basic conditions. Advances in catalytic systems have enabled more efficient and environmentally benign synthetic methodologies, reducing waste generation and improving yields. These advancements are crucial for scaling up production while adhering to green chemistry principles.

Recent research has also explored the photophysical properties of 2-Bromo-4-phenoxypyridine, demonstrating its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo efficient energy transfer and emission makes it an attractive candidate for optoelectronic applications. By tuning the substituents on the pyridine ring, researchers can modulate emission wavelengths across the visible spectrum, opening doors for applications in display technologies and lighting solutions.

The growing interest in 2-Bromo-4-phenoxypyridine has spurred efforts to develop high-throughput screening methods for identifying derivatives with enhanced biological activity. Computational modeling techniques have been particularly valuable in predicting binding affinities and optimizing lead structures before experimental validation. This interdisciplinary approach has accelerated the discovery pipeline for new drugs and materials, leveraging both experimental chemistry and computational biology.

In conclusion, 2-Bromo-4-phenoxypyridine (CAS No. 1352327-92-4) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this versatile intermediate, its significance is poised to grow even further in the coming years.